4-(1-pyreno)butylphosphorylinositol
4-(1-pyreno)butylphosphorylinositol
Brand Name:
Vulcanchem
CAS No.:
139143-25-2
VCID:
VC0150145
InChI:
InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O
Molecular Formula:
C26H29O9P
Molecular Weight:
516.5 g/mol
4-(1-pyreno)butylphosphorylinositol
CAS No.: 139143-25-2
Main Products
VCID: VC0150145
Molecular Formula: C26H29O9P
Molecular Weight: 516.5 g/mol
CAS No. | 139143-25-2 |
---|---|
Product Name | 4-(1-pyreno)butylphosphorylinositol |
Molecular Formula | C26H29O9P |
Molecular Weight | 516.5 g/mol |
IUPAC Name | [(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl] 4-pyren-1-ylbutyl hydrogen phosphate |
Standard InChI | InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1 |
Standard InChIKey | VBIVPQHGEARBEM-CDFZIERKSA-N |
Isomeric SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5[C@H]([C@H](C([C@H]([C@@H]5O)O)O)O)O |
SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O |
Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O |
Synonyms | 4-(1-pyreno)butylphosphorylinositol pyrene-PI rac-4-(1-pyreno)butylphosphoryl-1-myo-inositol |
PubChem Compound | 132211 |
Last Modified | Nov 11 2021 |
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